Cas no 368869-87-8 (3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate)

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate structure

368869-87-8 structure

Product Name:3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate

CAS No:368869-87-8

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD02681909

CID:303541

PubChem ID:2776391

Update Time:2025-04-19

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Chemical and Physical Properties

Names and Identifiers

- 2H-1,5-Benzodioxepin,3,4-dihydro-7-isocyanato-
- 3,4-dihydro-2H-1,5-benzodioxepin-7-yl isocyanate
- 7-isocyanato-3,4-dihydro-2H-1,5-benzodioxepine
- FT-0614304
- AKOS009158179
- 7-isocyanato-3,4-dihydro-2H-benzo[b][1,4]dioxepine
- MFCD02681909
- J-511168
- 368869-87-8
- SCHEMBL1019756
- 3,4-Dihydro-2h-1,5-benzodioxepin-7-ylisocyanate
- BS-28179
- A823434
- DTXSID20380038
- DB-021897
- 3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate
- MDL： MFCD02681909
- Inchi： 1S/C10H9NO3/c12-7-11-8-2-3-9-10(6-8)14-5-1-4-13-9/h2-3,6H,1,4-5H2
- InChI Key： DUCMKSIKRPVTAJ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2OCCC1)N=C=O

Computed Properties

Exact Mass: 191.05800
Monoisotopic Mass: 191.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 47.9Å²

Experimental Properties

Density: 1.26
Boiling Point: 302.2°C at 760 mmHg
Flash Point: 146.5°C
Refractive Index: 1.577
PSA: 47.89000
LogP: 1.81520

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Security Information

Hazard Statement： Harmful

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR23209-1g	3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate	368869-87-8		1g	£480.00	2025-02-19
TRC	D451355-10mg	3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate	368869-87-8		10mg	$64.00	2023-05-18
TRC	D451355-25mg	3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate	368869-87-8		25mg	$69.00	2023-05-18
TRC	D451355-50mg	3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate	368869-87-8		50mg	$92.00	2023-05-18
TRC	D451355-100mg	3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate	368869-87-8		100mg	$133.00	2023-05-18
abcr	AB224378-250 mg	3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95%	368869-87-8		250 mg	€72.40	2023-07-20
abcr	AB224378-1 g	3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95%	368869-87-8		1 g	€197.70	2023-07-20
abcr	AB224378-250mg	3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95%	368869-87-8		250mg	€72.40	2023-09-13
abcr	AB224378-1g	3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate, 95%; .	368869-87-8	95%	1g	€212.00	2025-02-21
A2B Chem LLC	AF70700-100mg	3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate	368869-87-8	95%	100mg	$75.00	2024-04-20

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Cas no 368869-87-8 (3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate)

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Security Information

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Pricemore >>

3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Related Literature

Related Categories

368869-87-8 (3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate) Related Products